Cas no 1780593-96-5 (2-(3-chloro-2,6-difluorophenyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(3-chloro-2,6-difluorophenyl)ethane-1-sulfonyl chloride
• CAS No: 1780593-96-5
• MF: C₈H₆Cl₂F₂O₂S
• MW: 275.099846363068
• CID: 5961288
• PubChem ID: 84714088
• Update Time: 2025-05-19

2-(3-chloro-2,6-difluorophenyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-2,6-difluorophenyl)ethane-1-sulfonyl chloride
• 1780593-96-5
• EN300-1989436

• Inchi： 1S/C8H6Cl2F2O2S/c9-6-1-2-7(11)5(8(6)12)3-4-15(10,13)14/h1-2H,3-4H2
• InChI Key： SVXGTZMNVDBFSP-UHFFFAOYSA-N
• SMILES： ClS(CCC1C(=CC=C(C=1F)Cl)F)(=O)=O

Computed Properties

• Exact Mass: 273.9433623g/mol
• Monoisotopic Mass: 273.9433623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(3-chloro-2,6-difluorophenyl)ethane-1-sulfonyl chloride

Introduction to 2-(3-chloro-2,6-difluorophenyl)ethane-1-sulfonyl chloride (CAS No. 1780593-96-5)

2-(3-chloro-2,6-difluorophenyl)ethane-1-sulfonyl chloride (CAS No. 1780593-96-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its sulfonyl chloride functional group and a phenyl ring substituted with chlorine and fluorine atoms, serves as a versatile intermediate in the synthesis of various bioactive molecules. The unique structural features of this compound make it particularly valuable for developing novel therapeutic agents and crop protection chemicals.

The molecular structure of 2-(3-chloro-2,6-difluorophenyl)ethane-1-sulfonyl chloride consists of an ethane backbone with a sulfonyl chloride group attached to one end and a phenyl ring at the other. The phenyl ring is further modified with two fluorine atoms at the 2-position and 6-position, and a chlorine atom at the 3-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, influencing its reactivity and biological activity.

One of the key applications of this compound is in the synthesis of sulfonamide derivatives, which are known for their broad spectrum of biological activities. Sulfonamides have been widely used in medicine due to their efficacy against bacterial infections, diabetes, and other diseases. The sulfonyl chloride moiety in 2-(3-chloro-2,6-difluorophenyl)ethane-1-sulfonyl chloride allows for facile introduction of sulfonamide groups into target molecules through nucleophilic substitution reactions. This property makes it an invaluable building block for medicinal chemists.

Recent advancements in drug discovery have highlighted the importance of fluorinated aromatic compounds in enhancing drug potency and bioavailability. The presence of fluorine atoms in 2-(3-chloro-2,6-difluorophenyl)ethane-1-sulfonyl chloride contributes to its lipophilicity and metabolic stability, which are critical factors for drug-like properties. Studies have shown that fluorine substitution can significantly improve the pharmacokinetic profile of pharmaceuticals by increasing their binding affinity to biological targets.

In agrochemical research, 2-(3-chloro-2,6-difluorophenyl)ethane-1-sulfonyl chloride has been explored as a precursor for developing novel herbicides and fungicides. The structural features of this compound enable it to interact with biological enzymes involved in plant growth regulation, leading to effective crop protection solutions. Researchers have leveraged its reactivity to design compounds that exhibit high selectivity against weeds while minimizing toxicity to crops.

The synthesis of 2-(3-chloro-2,6-difluorophenyl)ethane-1-sulfonyl chloride typically involves multi-step organic reactions starting from commercially available aromatic precursors. The introduction of chlorine and fluorine atoms into the phenyl ring is achieved through halogenation reactions, while the sulfonyl chloride group is formed via sulfonation followed by chlorination. These synthetic pathways highlight the compound's synthetic utility and its potential for further derivatization.

From a chemical biology perspective, 2-(3-chloro-2,6-difluorophenyl)ethane-1-sulfonyl chloride has been used in probe development for studying enzyme mechanisms and protein interactions. Its ability to undergo selective modifications allows researchers to generate labeled compounds for biochemical assays. Such probes are essential tools in understanding complex biological systems and identifying new therapeutic targets.

The growing demand for fluorinated compounds in pharmaceuticals has driven innovation in synthetic methodologies for 2-(3-chloro-2,6-difluorophenyl)ethane-1-sulfonyl chloride. Recent studies have focused on developing greener synthetic routes that minimize waste and improve yield. These efforts align with global trends toward sustainable chemistry practices, ensuring that the production of this valuable intermediate remains environmentally responsible.

In conclusion,2-(3-chloro-2,6-difluorophenyl)ethane-1-sulfonyl chloride (CAS No. 1780593-96-5) is a multifunctional compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications, making it a crucial intermediate in drug discovery and crop protection research. As scientific understanding advances, this compound will continue to play a pivotal role in developing next-generation bioactive molecules.